Cas no 900189-04-0 (Pyrazolidine, 1-(4-nitrobenzoyl)-)

• Product Name: Pyrazolidine, 1-(4-nitrobenzoyl)-
• CAS No: 900189-04-0
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• MDL: MFCD13193115
• CID: 1947689
• PubChem ID: 11579440
• Update Time: 2025-07-24

Pyrazolidine, 1-(4-nitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolidine, 1-(4-nitrobenzoyl)-
• MFCD13193115
• (4-nitrophenyl)(tetrahydro-1H-pyrazol-1-yl)methanone
• 900189-04-0
• MC-0788
• 1-(4-nitrobenzoyl)pyrazolidine
• (4-Nitrophenyl)(pyrazolidin-1-yl)methanone
• CS-0362965
• (4-Nitrophenyl)(tetrahydro-1H-pyrazol-1-yl)-methanone
• (4-nitrophenyl)-pyrazolidin-1-ylmethanone
• AKOS005073433

• MDL： MFCD13193115
• Inchi： 1S/C10H11N3O3/c14-10(12-7-1-6-11-12)8-2-4-9(5-3-8)13(15)16/h2-5,11H,1,6-7H2
• InChI Key： VVXFHCNNSTZXHT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1CCCN1

Computed Properties

• Exact Mass: 221.08004122Da
• Monoisotopic Mass: 221.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Pyrazolidine, 1-(4-nitrobenzoyl)-

Comprehensive Overview of Pyrazolidine, 1-(4-nitrobenzoyl)- (CAS No. 900189-04-0): Properties, Applications, and Research Insights

Pyrazolidine, 1-(4-nitrobenzoyl)- (CAS No. 900189-04-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nitro-substituted derivative of pyrazolidine is characterized by the presence of a 4-nitrobenzoyl group, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, material science, and agrochemical development, aligning with current trends in sustainable chemistry and precision synthesis.

The molecular structure of Pyrazolidine, 1-(4-nitrobenzoyl)- combines a pyrazolidine core with a nitrobenzoyl moiety, offering a versatile scaffold for further functionalization. This combination is particularly valuable in designing bioactive molecules, as the nitro group can serve as an electron-withdrawing agent or be reduced to an amine for additional derivatization. Recent studies highlight its potential as an intermediate in the synthesis of heterocyclic compounds, which are pivotal in developing new therapeutic agents targeting inflammation, microbial infections, and metabolic disorders.

In the context of green chemistry, Pyrazolidine, 1-(4-nitrobenzoyl)- has been investigated for its compatibility with eco-friendly solvents and catalytic systems. As industries shift toward sustainable manufacturing, this compound’s adaptability to microwave-assisted synthesis and flow chemistry techniques has positioned it as a candidate for scalable and environmentally benign processes. These advancements address growing consumer and regulatory demands for reduced chemical waste and energy-efficient production.

From an analytical perspective, CAS No. 900189-04-0 exhibits distinct spectroscopic properties, making it identifiable via NMR, IR, and mass spectrometry. Such characteristics are critical for quality control in industrial settings and for academic research validating synthetic pathways. The compound’s stability under various pH conditions and thermal profiles further broadens its applicability in formulation science and polymeric material design.

Emerging trends in AI-driven drug discovery have also spotlighted Pyrazolidine, 1-(4-nitrobenzoyl)- as a fragment in virtual screening libraries. Computational models leverage its structural motifs to predict binding affinities for novel targets, accelerating the identification of lead compounds. This intersection of computational chemistry and experimental validation underscores the compound’s relevance in modern pharmaceutical innovation.

In summary, Pyrazolidine, 1-(4-nitrobenzoyl)- (CAS No. 900189-04-0) represents a multifaceted tool for researchers exploring advanced synthetic methodologies, sustainable chemistry, and drug development. Its continued study promises to unlock new possibilities in molecular design and industrial applications, aligning with global priorities for innovation and environmental stewardship.